3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol
Description
3-{[(1-Ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol is a pyrazole-derived compound featuring a phenol group linked via an aminomethyl bridge to a 1-ethyl-3-methyl-pyrazole moiety. Its structure combines aromaticity, hydrogen-bonding capability (phenol and amine groups), and steric bulk from the ethyl and methyl substituents.
Properties
Molecular Formula |
C13H17N3O |
|---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
3-[[(2-ethyl-5-methylpyrazol-3-yl)amino]methyl]phenol |
InChI |
InChI=1S/C13H17N3O/c1-3-16-13(7-10(2)15-16)14-9-11-5-4-6-12(17)8-11/h4-8,14,17H,3,9H2,1-2H3 |
InChI Key |
OGKOCAUPEKHYPY-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=CC(=N1)C)NCC2=CC(=CC=C2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol typically involves the reaction of 1-ethyl-3-methyl-1H-pyrazole-5-amine with a suitable phenol derivative under specific conditions. One common method involves the use of formaldehyde as a linking agent in a Mannich-type reaction. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and under reflux conditions to ensure complete reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The nitro group, if present, can be reduced to an amine.
Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.
Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride.
Substitution: Halogenating agents like bromine or chlorinating agents can be used for substitution reactions.
Major Products
Oxidation: Quinones or other oxidized derivatives.
Reduction: Amines or other reduced forms.
Substitution: Halogenated phenols or other substituted derivatives.
Scientific Research Applications
3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.
Mechanism of Action
The mechanism of action of 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by interacting with receptor proteins. The exact pathways and targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Functional Group Analysis
- Phenol vs. Carboxylic Acid/Thioether: The phenol group in the target compound enables strong hydrogen-bond donation (O–H), contrasting with the carboxylic acid in (hydrogen-bond donor/acceptor) and the thioether in (weaker polarity, sulfur-mediated interactions). The aminomethyl linker (–NH–CH₂–) may facilitate intermolecular hydrogen bonds (e.g., N–H···O), critical in crystal packing or supramolecular assembly .
Pyrazole Substituents :
The 1-ethyl-3-methyl-pyrazole moiety is conserved in and , suggesting metabolic stability and steric shielding of reactive sites. In contrast, lacks alkyl substituents, increasing its polarity but reducing lipophilicity.
Hydrogen-Bonding Patterns
Graph-set analysis (as per Etter’s rules ) predicts that the target compound’s phenol and amine groups could form R₂²(8) motifs (two donors/acceptors in an 8-membered ring), similar to . However, the thioether in disrupts such patterns, favoring van der Waals interactions.
Biological Activity
3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol, a compound featuring a pyrazole moiety, has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer research. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.
Chemical Structure and Properties
The chemical structure of 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol can be described by the following molecular formula:
- Molecular Formula : C12H16N4O
- Molecular Weight : 232.28 g/mol
Antimicrobial Activity
Recent studies have evaluated the antimicrobial properties of various pyrazole derivatives, including those similar to 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol. For instance, a study found that certain pyrazole derivatives exhibited significant inhibition against pathogens like Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these derivatives ranged from 0.22 to 0.25 μg/mL, indicating potent antimicrobial activity .
Table 1: Antimicrobial Activity of Pyrazole Derivatives
| Compound | MIC (μg/mL) | Pathogen Tested |
|---|---|---|
| 4a | 0.22 | S. aureus |
| 5a | 0.25 | E. coli |
| 7b | 0.24 | K. pneumoniae |
Anticancer Potential
The anticancer potential of pyrazole derivatives has also been explored extensively. A notable study investigated the cytotoxic effects of various compounds on cancer cell lines, including HT29 (colon cancer). The results indicated that certain derivatives had CC50 values significantly lower than conventional chemotherapeutics like cisplatin and fluorouracil, demonstrating their potential as effective anticancer agents .
Table 2: Cytotoxic Activity Against Cancer Cell Lines
| Compound | CC50 (μM) | Cancer Cell Line |
|---|---|---|
| Compound A | 58.4 | HT29 |
| Compound B | 99.9 | MCF7 |
| Compound C | 129.4 | A549 |
The biological activity of pyrazole derivatives is often attributed to their ability to interact with various molecular targets involved in cell proliferation and apoptosis. For example, some studies suggest that these compounds may inhibit key signaling pathways associated with cancer cell survival, such as the VEGFR-2 pathway and others involved in angiogenesis .
Case Studies
- Case Study on Antimicrobial Efficacy : In a controlled study, researchers tested the efficacy of several pyrazole derivatives against biofilm formation by Staphylococcus epidermidis. The results indicated that specific derivatives significantly reduced biofilm formation, highlighting their potential in treating biofilm-associated infections.
- Case Study on Anticancer Activity : Another significant study focused on the selectivity index (SI) of pyrazole derivatives against cancerous versus non-cancerous cells. One derivative demonstrated an SI of approximately 3, indicating a favorable therapeutic window compared to standard chemotherapeutics .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
